Cas no 2171682-85-0 (2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid
• CAS No: 2171682-85-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6027358
• PubChem ID: 165521535
• Update Time: 2025-06-11

2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-methylhex-5-enoic acid
• 2171682-85-0
• EN300-1298923

• Inchi： 1S/C12H21NO4/c1-6-7-8(2)9(10(14)15)13-11(16)17-12(3,4)5/h6,8-9H,1,7H2,2-5H3,(H,13,16)(H,14,15)
• InChI Key： DYYRNAZCJRPIIC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid (CAS No. 2171682-85-0)

2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid (CAS No. 2171682-85-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid, including its chemical properties, synthesis methods, and recent advancements in its use in drug discovery and development.

The chemical structure of 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid is defined by a six-carbon chain with a double bond at the fifth position, a tert-butoxycarbonyl (Boc) protected amino group at the second carbon, and a methyl group at the third carbon. The presence of the Boc protecting group is crucial for controlling the reactivity of the amino group during synthesis and subsequent chemical transformations. This structural arrangement imparts unique physical and chemical properties to the compound, making it an attractive candidate for various synthetic and biological studies.

In terms of chemical properties, 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous in certain biological assays where controlled solubility is required. The compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid typically involves a multi-step process that begins with the preparation of a suitable starting material. One common approach involves the reaction of tert-butyl carbamate with an appropriate aldehyde or ketone to form the Boc-protected amino alcohol intermediate. This intermediate is then subjected to further transformations, such as Wittig reactions or Horner-Wadsworth-Emmons reactions, to introduce the double bond and carboxylic acid functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for large-scale applications.

In the realm of medicinal chemistry, 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. One area of particular interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent studies have demonstrated that derivatives of this compound can effectively inhibit key enzymes in lipid metabolism, which may have therapeutic implications for conditions such as obesity and diabetes.

Beyond its enzymatic inhibition properties, 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid has also been explored for its anti-inflammatory effects. In vitro studies have shown that certain derivatives can reduce the production of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings have sparked interest among researchers to further investigate the mechanisms underlying these effects and to develop more potent and selective analogs.

Clinical trials involving compounds derived from 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on specific disease indications to determine their therapeutic potential more comprehensively.

In addition to its pharmaceutical applications, 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid has also found use in other areas of research. For example, it serves as a valuable building block in the synthesis of complex natural products and bioactive molecules. The ability to introduce functional groups at specific positions within the molecule allows for precise control over its reactivity and biological activity, making it an essential tool in synthetic organic chemistry.

The environmental impact of compounds like 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid is another important consideration. Researchers are actively working on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Sustainable approaches not only align with environmental goals but also contribute to cost-effectiveness and scalability in industrial settings.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-methylhex-5-enoic acid (CAS No. 2171682-85-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for drug discovery and development, as well as other areas of research. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.